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Compound of Interest

Compound Name: 1-(Perfluoro-n-octyl)tetradecane

Cat. No.: B159541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(Perfluoro-n-octyl)tetradecane is a semi-volatile, fluorinated hydrocarbon. Its unique

structure, combining a fully fluorinated octyl chain with a hydrocarbon tetradecane chain,

imparts distinct physical and chemical properties. Accurate characterization of this and similar

molecules is crucial for its application in various fields, including materials science and as a

potential component in pharmaceutical formulations. Mass spectrometry is a powerful analytical

technique for the structural elucidation and quantification of such compounds. This application

note provides a detailed protocol for the analysis of 1-(Perfluoro-n-octyl)tetradecane using

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

Chemical Properties
Property Value

Molecular Formula C22H29F17

Molecular Weight 616.44 g/mol [1]

Exact Mass 616.20 g/mol [1]

Experimental Protocol: GC-MS Analysis
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This protocol outlines the steps for the analysis of 1-(Perfluoro-n-octyl)tetradecane by GC-

MS.

1. Sample Preparation

Standard Solution: Prepare a 1 mg/mL stock solution of 1-(Perfluoro-n-octyl)tetradecane in

a high-purity solvent such as ethyl acetate or hexane.

Working Solutions: Serially dilute the stock solution to prepare working standards in the

desired concentration range (e.g., 1-100 µg/mL).

Sample Matrix: For samples in a complex matrix, a suitable extraction method such as liquid-

liquid extraction or solid-phase extraction may be necessary to isolate the analyte of interest.

2. Instrumentation

Gas Chromatograph: A standard GC system equipped with a split/splitless injector.

Mass Spectrometer: A single quadrupole or ion trap mass spectrometer with an electron

ionization (EI) source.

3. GC-MS Conditions
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Parameter Condition

GC Column
30 m x 0.25 mm ID, 0.25 µm film thickness, non-

polar (e.g., 5% phenyl-methylpolysiloxane)

Injector Temperature 280 °C

Injection Volume 1 µL

Injection Mode Splitless (or split, depending on concentration)

Carrier Gas Helium at a constant flow rate of 1.0 mL/min

Oven Program
Initial temperature of 80 °C, hold for 2 min, ramp

to 300 °C at 15 °C/min, hold for 10 min

Transfer Line Temp 290 °C

Ion Source Temp 230 °C

Ionization Mode Electron Ionization (EI)

Electron Energy 70 eV

Mass Range m/z 50-700

Scan Rate 2 scans/sec

Data Presentation: Predicted Fragmentation Pattern
The electron ionization of 1-(Perfluoro-n-octyl)tetradecane is expected to result in

fragmentation of both the perfluorooctyl and the tetradecane chains. The table below

summarizes the predicted major fragment ions.
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m/z (Predicted) Ion Formula Description

616 [C22H29F17]+•
Molecular Ion (likely low

abundance)

419 [C8F17]+ Perfluorooctyl cation

197 [C14H29]+ Tetradecyl cation

183 [C13H27]+ Loss of CH3 from tetradecyl

169 [C3F7]+ Perfluoropropyl cation

131 [C3F5]+
Fragment from perfluoroalkyl

chain

119 [C2F5]+ Perfluoroethyl cation

69 [CF3]+
Trifluoromethyl cation (likely

high abundance)

57 [C4H9]+
Butyl cation from tetradecane

chain

43 [C3H7]+
Propyl cation from tetradecane

chain

Visualizations
Proposed Fragmentation Pathway
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Proposed EI Fragmentation of 1-(Perfluoro-n-octyl)tetradecane

Primary Fragmentation

Perfluoroalkyl Chain Fragmentation Alkyl Chain Fragmentation
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Caption: Proposed fragmentation pathway under Electron Ionization.

Experimental Workflow
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GC-MS Analysis Workflow
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Caption: Workflow for GC-MS analysis of 1-(Perfluoro-n-octyl)tetradecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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